Cas no 306936-71-0 (3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride)

3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride is a versatile organic compound with significant synthetic utility. Its unique structure, featuring isoxazolyl groups, offers excellent reactivity for constructing complex organic molecules. This compound is highly valued for its ability to facilitate cross-coupling reactions, making it a crucial intermediate in the synthesis of pharmaceuticals and fine chemicals. Its purity and stability make it ideal for research and development applications.

3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride structure

306936-71-0 structure

Product Name:3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride

CAS No:306936-71-0

MF:C₉H₇ClN₂O₃

MW:226.61648106575

CID:303424

PubChem ID:2799370

Update Time:2025-06-18

3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride Chemical and Physical Properties

Names and Identifiers

- [3,5'-Biisoxazole]-4'-carbonylchloride, 3',5-dimethyl-
- 3-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-4-carbonyl chloride
- 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazol-4-carbonylchloride
- 3-METHYL-5-(5-METHYLISOXAZOL-3-YL)ISOXAZOLE-4-CARBONYL CHLORIDE
- 3',5-Dimethyl-[3,5'-biisoxazole]-4'-carbonyl chloride
- SCHEMBL3055375
- 306936-71-0
- MFCD00108948
- 3',5-dimethyl-3,5'-biisoxazole-4'-carbonyl chloride
- FT-0616099
- 3',5-Dimethyl[3,5'-bi-1,2-oxazole]-4'-carbonyl chloride
- DTXSID10384065
- [3,5'-Biisoxazole]-4'-carbonyl chloride, 3',5-dimethyl-
- 3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride
- Inchi： 1S/C9H7ClN2O3/c1-4-3-6(12-14-4)8-7(9(10)13)5(2)11-15-8/h3H,1-2H3
- InChI Key： HDAQKYGQLNYBTQ-UHFFFAOYSA-N
- SMILES： ClC(C1C(C)=NOC=1C1C=C(C)ON=1)=O

Computed Properties

Exact Mass: 226.01500
Monoisotopic Mass: 226.0145198g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 69.1Å²

Experimental Properties

Density: 1.367
Melting Point: 57 °C
Boiling Point: 400°C at 760 mmHg
Flash Point: 195.7°C
Refractive Index: 1.534
PSA: 69.13000
LogP: 2.32540

3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride Security Information

Hazard Statement： Corrosive
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R34
Safety Term：S26;S36/37/39;S45

3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride Pricemore >>

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TRC	M779793-10mg	3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride	306936-71-0	10mg	$ 50.00	2022-06-03
TRC	M779793-50mg	3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride	306936-71-0	50mg	$ 115.00	2022-06-03
TRC	M779793-100mg	3-Methyl-5-(5-methylisoxazol-3-yl)Isoxazol-4-carbonylchloride	306936-71-0	100mg	$ 185.00	2022-06-03